Cas no 108734-08-3 (2-Pyridinecarboxylic acid, 5-propyl-, ethyl ester)

• Product name: 2-Pyridinecarboxylic acid, 5-propyl-, ethyl ester
• CAS No: 108734-08-3
• MF: C₁₁H₁₅NO₂
• Molecular Weight: 193.242303133011
• CID: 1190163

2-Pyridinecarboxylic acid, 5-propyl-, ethyl ester Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 5-propyl-, ethyl ester

• Inchi： 1S/C11H15NO2/c1-3-5-9-6-7-10(12-8-9)11(13)14-4-2/h6-8H,3-5H2,1-2H3
• InChIKey： KRFPCVCEDCUVRN-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NC=C(CCC)C=C1

Computed Properties

• 精确分子量: 193.11035

Experimental Properties

• Density: 1.036±0.06 g/cm3(Predicted)
• Boiling Point: 114 °C(Press: 0.6 Torr)
• PSA: 39.19
• 酸度系数(pKa): 2.16±0.10(Predicted)